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Compound of Interest

Compound Name: tert-Butyl 4-hydroxybutanoate

Cat. No.: B1293445

An In-depth Technical Guide to 4-Hydroxy-butyric acid tert-butyl ester

Introduction

4-Hydroxy-butyric acid tert-butyl ester, also known as tert-butyl 4-hydroxybutanoate, is a
carboxylic acid ester and a derivative of 4-hydroxybutyric acid (GHB), an important metabolite
in the human body.[1] As an ester, it is more reactive than its parent acid and serves as a
valuable intermediate in the synthesis of various organic compounds.[1] It is utilized as a
reagent in the synthesis of theranostic vitamin-linker-taxoid conjugates and teroxazoles, which
act as o-helix mimetics.[2] This document provides a comprehensive overview of its physical
properties, experimental protocols for its synthesis, and a visual representation of the synthetic
workflow.

Physical and Chemical Properties

The physical and chemical properties of 4-Hydroxy-butyric acid tert-butyl ester are summarized
in the table below. This data is essential for researchers and drug development professionals
for handling, storage, and application of the compound.
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Property Value References
Molecular Formula C8H1603 [21[31[41[5][6]
Molecular Weight 160.21 g/mol 2131141 71[5]16]
CAS Number 59854-12-5 [2131[4][71[5]16]
Boiling Point 73-74 °C at 2.0-3.0 Torr [2]

Density 0.976 g/mL at 20 °C [2][8]

Refractive Index (n20/D)

1.431

[2](8]

Flash Point

>70 °C (>158 °F) - closed cup

[2](8]

Storage Temperature

Refrigerator (-20°C)

(21518l

Solubility

Slightly soluble in Chloroform,

Methanol, and Water.

[2](8]

Physical Form

oll

[2](8]

Color Colourless to Pale Yellow [2][8]
pKa (Predicted) 14.86 + 0.10 [2][8]
SMILES CC(C)(C)oc(=0o)cececo 21141171
InChl=1S/C8H1603/c1-
InChl 8(2,3)11-7(10)5-4-6-9/h9H,4- 217
6H2,1-3H3
RXGFTUPFXKYRMW:-
InChlKey [21[7]

UHFFFAOYSA-N

Experimental Protocols
Synthesis of tert-Butyl 4-hydroxybutyrate from Mono-
tert-butyl succinate

A general procedure for the synthesis of tert-butyl 4-hydroxybutyrate involves the reduction of

mono-tert-butyl succinate.[2]
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Materials:

Mono-tert-butyl succinate

Borane dimethyl sulfide complex (BH3-Me2S), 2.0 M solution in THF

Anhydrous Tetrahydrofuran (THF)

Ethyl acetate (EtOAC)

Water

Saturated saline solution

Anhydrous Magnesium Sulfate (MgS0O4)

Procedure:

A solution of mono-tert-butyl succinate (2.12 g, 12.2 mmol) in anhydrous THF (20 mL) is
cooled to 0 °C.[2]

BH3-Me2S (2.0 M solution in THF, 6.6 mL, 13.1 mmol) is added dropwise to the cooled
solution.[2]

The reaction mixture is allowed to warm to room temperature and is stirred for 24 hours.[2]

Upon completion, the reaction is diluted with EtOAc (100 mL).[2]

The organic layer is separated and washed sequentially with water (70 mL) and saturated
saline solution (70 mL).[2]

The organic layer is then dried over anhydrous MgS0O4.[2]

After filtration, the solvent is removed by concentration under reduced pressure.[2]

The final product, tert-butyl 4-hydroxybutyrate, is obtained as a light yellow oil (1.92 g, 12.2
mmol, quantitative yield) and can be used in subsequent reactions without further
purification.[2]
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Workflow Visualization

The following diagram illustrates the experimental workflow for the synthesis of 4-Hydroxy-
butyric acid tert-butyl ester.

Click to download full resolution via product page

Caption: Synthesis workflow for tert-Butyl 4-hydroxybutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293445#physical-properties-of-4-hydroxy-butyric-
acid-tert-butyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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